Cas no 1803812-32-9 (3,6-Dichloro-2-fluorobenzyl chloride)

• Product Name: 3,6-Dichloro-2-fluorobenzyl chloride
• CAS No: 1803812-32-9
• MF: C₇H₄Cl₃F
• MW: 213.464062690735
• CID: 4705897
• Update Time: 2025-05-24

3,6-Dichloro-2-fluorobenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 3,6-Dichloro-2-fluorobenzyl chloride

• Inchi： 1S/C7H4Cl3F/c8-3-4-5(9)1-2-6(10)7(4)11/h1-2H,3H2
• InChI Key： BOXQKJZSGMLZBF-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1CCl)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Topological Polar Surface Area: 0

Additional information on 3,6-Dichloro-2-fluorobenzyl chloride

Professional Introduction to 3,6-Dichloro-2-fluorobenzyl Chloride (CAS No. 1803812-32-9)

3,6-Dichloro-2-fluorobenzyl Chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1803812-32-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of halogenated aromatic hydrocarbons, characterized by its distinct structural features that include both chloro and fluoro substituents on a benzyl chloride backbone. The unique arrangement of these functional groups imparts unique reactivity and makes it a valuable intermediate in synthetic chemistry.

The significance of 3,6-Dichloro-2-fluorobenzyl Chloride lies in its utility as a building block for more complex molecules. In recent years, advancements in medicinal chemistry have highlighted its role in the development of novel therapeutic agents. Specifically, the presence of fluorine at the 2-position enhances the metabolic stability and binding affinity of drug candidates, making this compound particularly attractive for drug design. Researchers have leveraged its reactivity to introduce fluorinated moieties into biologically active compounds, which is crucial for improving pharmacokinetic properties.

One of the most compelling applications of 3,6-Dichloro-2-fluorobenzyl Chloride is in the synthesis of fluorinated heterocycles, which are prevalent in modern pharmaceuticals. For instance, studies have demonstrated its efficacy in constructing pyridine and pyrimidine derivatives that exhibit potent biological activity. These heterocycles are integral to drugs targeting various diseases, including cancer and infectious disorders. The chloro substituents on the benzyl ring further facilitate nucleophilic substitution reactions, enabling the facile introduction of diverse functional groups and expanding the synthetic toolkit available to chemists.

In the realm of agrochemicals, 3,6-Dichloro-2-fluorobenzyl Chloride has been explored as a precursor for developing novel pesticides and herbicides. The structural motifs present in this compound contribute to its ability to interact with biological targets in pests, offering a pathway to create more effective and selective crop protection agents. Recent research has shown promise in using this compound to synthesize fluorinated analogs of known agrochemicals, which exhibit improved efficacy while maintaining environmental safety profiles.

The synthetic methodologies involving 3,6-Dichloro-2-fluorobenzyl Chloride are diverse and well-documented. It serves as a versatile intermediate that can be transformed into a wide array of derivatives through various chemical transformations. For example, nucleophilic aromatic substitution reactions allow for the introduction of amino or alkoxy groups, while metal-catalyzed cross-coupling reactions enable the connection to other aromatic or heterocyclic systems. These transformations are critical for constructing complex molecular architectures that are essential for drug discovery efforts.

From a mechanistic standpoint, the reactivity of 3,6-Dichloro-2-fluorobenzyl Chloride is influenced by both electronic and steric factors. The electron-withdrawing nature of the chloro and fluoro groups enhances electrophilic aromatic substitution reactions, while also influencing regioselectivity. This balance between reactivity and selectivity makes it an invaluable tool for synthetic chemists aiming to construct precise molecular structures. Understanding these mechanistic principles is key to optimizing synthetic routes and achieving high yields in multi-step syntheses.

The safety profile of 3,6-Dichloro-2-fluorobenzyl Chloride is another critical consideration in its application. While it is not classified as a hazardous material under standard regulatory frameworks, proper handling protocols must be followed to ensure safe laboratory practices. Storage conditions should be controlled to prevent degradation, and exposure should be minimized through the use of appropriate personal protective equipment (PPE). These precautions align with broader principles of chemical safety that prioritize worker health and environmental protection.

In conclusion,3,6-Dichloro-2-fluorobenzyl Chloride (CAS No. 1803812-32-9) represents a significant advancement in synthetic chemistry with broad applications across pharmaceuticals and agrochemicals. Its unique structural features make it an indispensable intermediate for constructing complex molecules with desirable biological properties. As research continues to uncover new synthetic strategies and applications,3,6-Dichloro-2-fluorobenzyl Chloride will undoubtedly remain at the forefront of chemical innovation.